Cas no 85734-19-6 (4-Fluoroaniline Hydroiodide)

• Product Name: 4-Fluoroaniline Hydroiodide
• CAS No: 85734-19-6
• MF: C₆H₇FIN
• MW: 239.029357194901
• MDL: MFCD32263479
• CID: 4775009
• PubChem ID: 146680214
• Update Time: 2026-02-26

4-Fluoroaniline Hydroiodide Chemical and Physical Properties

Names and Identifiers

• 4-Fluoroaniline Hydroiodide
• 85734-19-6
• F1273
• MFCD32263479
• 4-fluoroaniline;hydroiodide
• E89290

• MDL： MFCD32263479
• Inchi： 1S/C6H6FN.HI/c7-5-1-3-6(8)4-2-5;/h1-4H,8H2;1H
• InChI Key： FJFIJIDZQADKEE-UHFFFAOYSA-N
• SMILES： I.FC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 238.96072g/mol
• Monoisotopic Mass: 238.96072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 66.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-Fluoroaniline Hydroiodide

4-Fluoroaniline Hydroiodide (CAS No. 85734-19-6): Properties, Applications, and Market Insights

4-Fluoroaniline Hydroiodide (CAS No. 85734-19-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, derived from 4-fluoroaniline, is widely used in synthetic chemistry due to its unique properties. With the increasing demand for fluorinated compounds in drug development, 4-Fluoroaniline Hydroiodide has become a key intermediate in the synthesis of various bioactive molecules.

The molecular structure of 4-Fluoroaniline Hydroiodide consists of a fluorine atom attached to the aromatic ring, enhancing its reactivity and making it valuable for cross-coupling reactions. Researchers often explore its use in Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in modern organic synthesis. The hydroiodide salt form improves solubility and stability, making it easier to handle in laboratory settings.

One of the trending topics in chemical research is the role of fluorinated compounds in drug discovery. 4-Fluoroaniline Hydroiodide is frequently mentioned in studies focusing on antiviral and anticancer agents, as fluorine incorporation often enhances drug efficacy and metabolic stability. This aligns with the growing interest in precision medicine and targeted therapies, where researchers seek optimized molecular structures for better therapeutic outcomes.

In addition to pharmaceuticals, 4-Fluoroaniline Hydroiodide finds applications in agrochemicals and material science. Fluorinated anilines are known to improve the properties of pesticides and herbicides, contributing to more effective crop protection solutions. Meanwhile, in material science, this compound is explored for its potential in designing advanced polymers and electronic materials.

The market for 4-Fluoroaniline Hydroiodide is influenced by the expanding pharmaceutical and agrochemical industries. With the rise of green chemistry initiatives, manufacturers are also focusing on sustainable synthesis methods for such compounds. This includes optimizing reaction conditions to reduce waste and energy consumption, which resonates with the global push toward environmentally friendly chemical processes.

Researchers and industry professionals frequently search for information on 4-Fluoroaniline Hydroiodide solubility, synthesis methods, and safety data. These queries reflect the compound's relevance in both academic and industrial settings. Proper handling and storage guidelines are essential, given its sensitivity to moisture and light, which are common concerns among laboratory users.

In summary, 4-Fluoroaniline Hydroiodide (CAS No. 85734-19-6) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique properties and alignment with current research trends make it a valuable asset in modern chemistry. As the demand for fluorinated intermediates grows, this compound is expected to remain a focal point in innovative scientific developments.